Cas no 1311805-22-7 (N-(1-cyanocyclobutyl)-4,4,4-trifluoro-N-methyl-3-phenylbutanamide)

• Product Name: N-(1-cyanocyclobutyl)-4,4,4-trifluoro-N-methyl-3-phenylbutanamide
• CAS No: 1311805-22-7
• MF: C₁₆H₁₇F₃N₂O
• MW: 310.314194440842
• CID: 5981265
• PubChem ID: 53569268
• Update Time: 2025-05-21

N-(1-cyanocyclobutyl)-4,4,4-trifluoro-N-methyl-3-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• EN300-26679916
• N-(1-cyanocyclobutyl)-4,4,4-trifluoro-N-methyl-3-phenylbutanamide
• 1311805-22-7
• Z1102256662

• Inchi： 1S/C16H17F3N2O/c1-21(15(11-20)8-5-9-15)14(22)10-13(16(17,18)19)12-6-3-2-4-7-12/h2-4,6-7,13H,5,8-10H2,1H3
• InChI Key： BEDCLMIDXMXFGX-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=CC=1)CC(N(C)C1(C#N)CCC1)=O)(F)F

Computed Properties

• Exact Mass: 310.12929766g/mol
• Monoisotopic Mass: 310.12929766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 44.1Ų

Additional information on N-(1-cyanocyclobutyl)-4,4,4-trifluoro-N-methyl-3-phenylbutanamide

Professional Introduction to N-(1-cyanocyclobutyl)-4,4,4-trifluoro-N-methyl-3-phenylbutanamide (CAS No. 1311805-22-7)

N-(1-cyanocyclobutyl)-4,4,4-trifluoro-N-methyl-3-phenylbutanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1311805-22-7, represents a fascinating example of structural complexity and functional diversity. Its molecular architecture incorporates several key features that make it particularly intriguing for researchers exploring novel pharmacophores and biochemical pathways.

The compound's name itself provides a wealth of information about its chemical composition and potential applications. The presence of a cyanocyclobutyl moiety suggests a cyclic structure with high rotational freedom, which can be exploited in drug design to optimize binding affinity and metabolic stability. Additionally, the incorporation of trifluoromethyl and methyl groups introduces electronic and steric effects that can modulate the compound's biological activity. The phenyl substituent further enhances its structural diversity, offering potential for interactions with biological targets such as enzymes and receptors.

In recent years, the pharmaceutical industry has seen a surge in the development of fluorinated compounds due to their enhanced bioavailability and metabolic stability. The trifluoromethyl group in N-(1-cyanocyclobutyl)-4,4,4-trifluoro-N-methyl-3-phenylbutanamide is particularly noteworthy, as it has been shown to improve lipophilicity and binding affinity in various drug candidates. This trend aligns with the growing body of research demonstrating the advantages of fluorinated molecules in medicinal chemistry.

The synthesis of such complex molecules often presents significant challenges, but advances in synthetic methodologies have made it increasingly feasible to construct intricate structures like N-(1-cyanocyclobutyl)-4,4,4-trifluoro-N-methyl-3-phenylbutanamide. Modern techniques in organic synthesis, including transition-metal-catalyzed reactions and asymmetric catalysis, have enabled the efficient construction of these molecules with high precision. These advancements are crucial for developing new therapeutic agents that meet the demands of modern medicine.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The combination of cycloalkyl, heteroatom-containing rings, and aryl groups provides a versatile scaffold that can be modified to target specific biological pathways. For instance, researchers have explored derivatives of this compound as potential inhibitors of enzymes involved in cancer metabolism. The ability to fine-tune the electronic properties and steric environment through strategic substitutions makes it an attractive candidate for further exploration.

The field of computational chemistry has also played a pivotal role in understanding the properties of N-(1-cyanocyclobutyl)-4,4,4-trifluoro-N-methyl-3-phenylbutanamide. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These predictions are invaluable for guiding experimental efforts and optimizing lead compounds before they enter clinical trials. The integration of computational methods with traditional synthetic approaches has accelerated the drug discovery process significantly.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and agrochemical research. The unique combination of functional groups makes it suitable for developing novel polymers or specialty chemicals with tailored properties. For example, fluorinated amides like this one can exhibit enhanced thermal stability and chemical resistance, making them useful in high-performance materials.

The ongoing research into N-(1-cyanocyclobutyl)-4,4,4-trifluoro-N-methyl-3-phenylbutanamide underscores the importance of interdisciplinary collaboration in modern science. By combining expertise from organic chemistry, medicinal chemistry, computational biology, and materials science, researchers can unlock new possibilities for therapeutic interventions and advanced materials. This collaborative approach is essential for addressing complex challenges in medicine and technology.

As our understanding of biological systems continues to grow, so does the demand for innovative chemical entities like N-(1-cyanocyclobutyl)-4,4,4-trifluoro-N-methyl-3-phenylbutanamide. The ability to design molecules with precise structural features allows us to target specific disease mechanisms more effectively. Whether through small-molecule drugs or biotechnological approaches, the development of novel therapeutic agents remains a cornerstone of modern healthcare.

In conclusion, N-(1-cyanocyclobutyl)-4,4,4-trifluoro-N-methyl-3-phenylbutanamide (CAS No. 1311805-22-7) is a remarkable compound that exemplifies the intersection of structural complexity and functional utility. Its unique chemical features make it a valuable tool for researchers exploring new frontiers in pharmaceuticals and materials science. As scientific methodologies continue to evolve，this compound will undoubtedly play a significant role in shaping the future of chemical innovation.